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Compound of Interest

Compound Name: 4-methylbenzoic acid butyl ester

Cat. No.: B105922 Get Quote

An In-depth Technical Guide to 4-Methylbenzoic Acid Butyl Ester

This technical guide provides a detailed overview of the chemical properties of 4-
methylbenzoic acid butyl ester, tailored for researchers, scientists, and professionals in drug

development. This document outlines its molecular formula, weight, and a hypothetical

experimental protocol for its synthesis, presented with clear data visualization and structured

methodologies.

Core Molecular Data
4-Methylbenzoic acid butyl ester, also known as butyl p-toluate, is an organic compound with

the IUPAC name butyl 4-methylbenzoate.[1] It is characterized by a butyl group esterified with

4-methylbenzoic acid.

Quantitative Molecular Information
The fundamental molecular data for 4-methylbenzoic acid butyl ester is summarized in the

table below for straightforward reference and comparison.
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Property Value Source

Molecular Formula C₁₂H₁₆O₂ [1]

Molecular Weight 192.25 g/mol [1]

IUPAC Name butyl 4-methylbenzoate [1]

Molecular Structure and Components
The structure of 4-methylbenzoic acid butyl ester consists of a central carboxyl group linking

a p-tolyl group and a butyl group. The diagram below illustrates the logical relationship between

these constituent parts.
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Diagram of the molecular components of 4-methylbenzoic acid butyl ester.

Hypothetical Experimental Protocol: Fischer
Esterification Synthesis
The following section details a hypothetical experimental workflow for the synthesis of 4-
methylbenzoic acid butyl ester via Fischer esterification. This method involves the acid-

catalyzed reaction between 4-methylbenzoic acid and butanol.

Materials and Reagents
4-Methylbenzoic acid
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n-Butanol

Concentrated Sulfuric Acid (catalyst)

Sodium Bicarbonate solution (5% w/v)

Anhydrous Magnesium Sulfate

Diethyl Ether

Deionized Water

Experimental Workflow Diagram
The logical flow of the synthesis and purification process is depicted in the diagram below.
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Heat the Mixture to Reflux

Cool and Quench with
Sodium Bicarbonate Solution

Extract with Diethyl Ether

Wash Organic Layer with Water

Dry with Anhydrous MgSO₄

Evaporate Solvent

Purify by Distillation

4-Methylbenzoic Acid Butyl Ester
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Hypothetical workflow for the synthesis of 4-methylbenzoic acid butyl ester.

Detailed Step-by-Step Procedure
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Reaction Setup: In a round-bottom flask, combine 4-methylbenzoic acid and an excess of n-

butanol.

Catalysis: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while

stirring.

Reflux: Heat the reaction mixture to reflux for several hours to drive the esterification to

completion. The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Workup: After cooling to room temperature, carefully neutralize the excess acid by washing

the mixture with a 5% sodium bicarbonate solution.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with

diethyl ether.

Washing: Wash the combined organic layers with deionized water to remove any remaining

water-soluble impurities.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter the drying agent and remove the solvent under reduced pressure

using a rotary evaporator.

Purification: Purify the crude product by vacuum distillation to obtain pure 4-methylbenzoic
acid butyl ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-methylbenzoic acid butyl ester molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105922#4-methylbenzoic-acid-butyl-ester-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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